Cas no 728035-54-9 (2-Thiophenecarbothioamide, N-(phenylmethyl)-)

• Product Name: 2-Thiophenecarbothioamide, N-(phenylmethyl)-
• CAS No: 728035-54-9
• MF: C₁₂H₁₁NS₂
• MW: 233.35244011879
• CID: 1757938
• Update Time: 2024-11-27

2-Thiophenecarbothioamide, N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbothioamide, N-(phenylmethyl)-

• Inchi： 1S/C12H11NS2/c14-12(11-7-4-8-15-11)13-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,13,14)
• InChI Key： LBAICCQMMUNJKQ-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CC=C2)=S)SC=CC=1

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Melting Point: 87-88 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 368.2±44.0 °C(Predicted)
• pka: 12.23±0.70(Predicted)